Lanisidenib

• CAS: 2135537-20-9
• Molecular Formula: C28H23ClF3N5O4S
• Molecular Weight: 618.0 g/mol
• InChI: InChI=1S/C28H23ClF3N5O4S/c29-22-7-2-1-6-21(22)25(26(38)35-19-14-28(31,32)15-19)36(20-5-3-4-18(30)13-20)27(39)23-9-11-42(40,41)37(23)24-12-17(16-33)8-10-34-24/h1-8,10,12-13,19,23,25H,9,11,14-15H2,(H,35,38)/t23-,25-/m0/s1
• InChIKey: LJHJHBULGHFPID-ZCYQVOJMSA-N

Lanisidenib: Chemical Identity and Properties

Lanisidenib is a synthetic small-molecule isocitrate dehydrogenase 1 (IDH1) inhibitor with antineoplastic activity, classified as an isothiazolidine-3-carboxamide 1,1-dioxide derivative . Its IUPAC name is (S)-N-((S)-1-(2-chlorophenyl)-2-((3,3-difluorocyclobutyl)amino)-2-oxoethyl)-2-(4-cyanopyridin-2-yl)-N-(3-fluorophenyl)isothiazolidine-3-carboxamide 1,1-dioxide, with a molecular formula of C28H23ClF3N5O4S and a molecular weight of 618.03 g/mol . The compound carries the USAN designation 'lanisidenib' and the UNII code G5J396CG5J, as recorded in the NCI Thesaurus and FDA substance registry [1]. Preclinical characterization via surface plasmon resonance (SPR) has yielded binding affinity data (Kd values) against recombinant IDH1 enzymes, providing the primary quantitative differentiation basis for this compound versus other IDH1 inhibitors [2].

IDH1 pathway inhibitor tool: Recombinant IDH1 binding studies; wild-type engagement research context.

Preferential wild-type binding profile: Reported intra-compound selectivity favoring wild-type over R132H mutant.

Structurally distinct scaffold: Isothiazolidine-3-carboxamide 1,1-dioxide chemotype; pre‑clinical research tool only.

• [1] National Cancer Institute. NCI Thesaurus: Lanisidenib (Code C215742). 2024. View Source
• [2] BindingDB. BDBM50625487 (Lanisidenib). CHEMBL4565370. Affinity data for wild-type and mutant IDH1. View Source

Lanisidenib: IDH1 Inhibitor Class Heterogeneity

Interchanging IDH1 inhibitors without experimental validation is inadvisable because published binding data demonstrate that compounds within this class exhibit fundamentally different target engagement profiles against wild-type versus mutant IDH1 enzymes [1]. Lanisidenib binds to wild-type IDH1 (Kd = 2,700 nM) with approximately 1.5-fold higher affinity than to the R132H mutant (Kd = 4,100 nM), indicating preferential wild-type binding [1]. This stands in marked contrast to FDA-approved agents such as ivosidenib, which binds wild-type IDH1 and IDH1 R132H with similar Kd values (416 nM and 488 nM, respectively, a ratio of ~0.85), and to highly selective compounds like GSK321 that exhibit >10-fold selectivity favoring the mutant form [2][3]. Substituting any one IDH1 inhibitor for another without direct binding data therefore risks selecting a tool with a fundamentally different selectivity signature, potentially invalidating experimental conclusions about mutant-specific pharmacology [4].

IDH1 inhibitors vary widely in wild‑type vs. mutant selectivity signatures; substituting one for another may shift target engagement interpretation.

Preferential wild‑type binding of lanisidenib differs from mutant‑selective inhibitors like GSK321; direct replacement requires binding validation.

Scaffold differences (isothiazolidine vs. pyridine/quinolinone) influence binding geometry; alternative chemotypes may not reproduce the same interaction profile.

• [1] BindingDB. BDBM50625487 (Lanisidenib). CHEMBL4565370. Kd values for wt IDH1 and IDH1 R132H. View Source
• [2] Xie X, et al. Biostructural, biochemical and biophysical studies of mutant IDH1. Nature Communications. 2024. View Source
• [3] AnjieChem. (S,R)-WT IDH1 Inhibitor 2 (GSK321) product page. IC50 values for R132G, R132C, R132H, and WT IDH1. Accessed April 2026. View Source
• [4] Japan Patent JP 7462789 B2. Method for treating IDH1 inhibitor-resistant subjects. Eli Lilly and Company. Filed 2021-03-22, Issued 2024-03-28. View Source

Lanisidenib Binding Affinity and Selectivity Evidence

Wild-Type IDH1 Binding: Comparison with Ivosidenib

Lanisidenib binds recombinant wild-type IDH1 expressed in E. coli BL21(DE3) pLysS cells with a dissociation constant (Kd) of 2,700 nM as assessed by surface plasmon resonance (SPR) [1]. In contrast, ivosidenib binds wild-type IDH1 with a Kd of 416 nM under comparable in vitro conditions—representing an approximately 6.5-fold tighter binding interaction for ivosidenib [2]. This quantitative difference in wild-type target engagement establishes that lanisidenib possesses a fundamentally distinct binding profile that cannot be extrapolated from ivosidenib-based studies. The weaker wild-type IDH1 binding of lanisidenib may be relevant for applications where partial or modulated wild-type engagement is desired.

Wild‑type IDH1 binding vs ivosidenib

Reported

Lanisidenib
Kd = 2,700 nM

vs

Ivosidenib
Kd = 416 nM

Reported wild‑type binding context; comparator shows ~6.5‑fold higher affinity.

SPR assay; recombinant wt IDH1 (E. coli expression).

Evidence Dimension	Binding affinity (Kd) for recombinant wild-type IDH1
Target Compound Data	Kd = 2,700 nM (SPR; E. coli BL21(DE3) pLysS expression system)
Comparator Or Baseline	Ivosidenib: Kd = 416 nM (SPR, comparable recombinant system)
Quantified Difference	Ivosidenib binds wild-type IDH1 with approximately 6.5-fold higher affinity than lanisidenib
Conditions	Recombinant wild-type IDH1 (unknown origin) expressed in E. coli BL21(DE3) pLysS cells; SPR assay measuring equilibrium dissociation constant

Why This Matters

Researchers seeking compounds with weaker wild-type IDH1 engagement (for mechanistic studies of mutant-selective pharmacology or for investigating wild-type-sparing approaches) have a quantifiable basis for selecting lanisidenib over ivosidenib, whose tighter wild-type binding may confound mutant-specific readouts.

• [1] BindingDB. BDBM50625487 (Lanisidenib). Kd = 2.70E+3 nM for recombinant wildtype IDH1. Accessed April 2026. View Source
• [2] Xie X, et al. Biostructural, biochemical and biophysical studies of mutant IDH1. Nature Communications. 2024. Ivosidenib Kd for wt IDH1 = 416 nM. View Source

IDH1 R132H Mutant Binding Affinity Comparison

Lanisidenib binds recombinant IDH1 R132H mutant expressed in E. coli BL21(DE3) pLysS cells with a Kd of 4,100 nM [1]. For comparison, ivosidenib binds the IDH1 R132H mutant with a Kd of 488 nM (approximately 8.4-fold tighter) [2]. The structurally distinct mutant IDH1 inhibitor GSK321 achieves an IC50 of 4.6 nM against IDH1 R132H in enzymatic assays, reflecting potency roughly three orders of magnitude greater than lanisidenib's binding affinity [3]. Although cross-assay comparisons (SPR Kd vs. enzymatic IC50) require cautious interpretation, the large magnitude of the difference is informative for compound selection. Of note, an independent SPR measurement reported a Kd of 23,000 nM for human recombinant IDH1 R132H, underscoring the consistently weaker mutant engagement of lanisidenib across multiple assay runs [4].

IDH1 R132H mutant binding vs comparators

Reported

Lanisidenib
Kd = 4,100 nM (23,000 nM* human)

vs

Ivosidenib
Kd = 488 nM
GSK321 IC50 = 4.6 nM

Weaker R132H engagement; not a primary tool for strong mutant inhibition. Research fit for wild‑type contexts.

SPR Kd (lanisidenib, ivosidenib); enzymatic IC50 (GSK321). *Alternative human rec. measurement.

Evidence Dimension	Binding affinity for IDH1 R132H mutant
Target Compound Data	Kd = 4,100 nM (SPR; E. coli BL21(DE3) pLysS expression); alternative measurement: Kd = 23,000 nM (human recombinant IDH1 R132H)
Comparator Or Baseline	Ivosidenib: Kd = 488 nM for IDH1 R132H; GSK321: IC50 = 4.6 nM for IDH1 R132H
Quantified Difference	Ivosidenib binds IDH1 R132H approximately 8.4-fold more tightly than lanisidenib; GSK321 is approximately 890-fold more potent (enzymatic IC50 vs. SPR Kd, cross-assay limitation noted)
Conditions	Recombinant IDH1 R132H expressed in E. coli BL21(DE3) pLysS cells; SPR assay for Kd determination; GSK321 value from enzymatic assay measuring inhibition of 2-HG production

Why This Matters

Users requiring potent mutant IDH1 inhibition should not select lanisidenib as a primary tool compound; its weaker R132H binding makes it unsuitable for applications demanding strong mutant-specific target engagement, distinguishing it clearly from ivosidenib, olutasidenib, and GSK321 for procurement decisions.

• [1] BindingDB. BDBM50625487 (Lanisidenib). Kd = 4.10E+3 nM for recombinant IDH1 R132H. Accessed April 2026. View Source
• [2] Xie X, et al. Biostructural, biochemical and biophysical studies of mutant IDH1. Nature Communications. 2024. Ivosidenib Kd for IDH1 R132H = 488 nM. View Source
• [3] AnjieChem. (S,R)-WT IDH1 Inhibitor 2 (GSK321). IC50 = 4.6 nM for IDH1 R132H. Accessed April 2026. View Source
• [4] BindingDB. BDBM50625487 (Lanisidenib). Kd = 2.30E+4 nM for human recombinant IDH1 R132H. Accessed April 2026. View Source

Wild-Type vs. R132H Selectivity Profile

Within the same SPR assay platform, lanisidenib binds wild-type IDH1 (Kd = 2,700 nM) with approximately 1.5-fold higher affinity than the R132H mutant (Kd = 4,100 nM), indicating a preference for the wild-type enzyme [1]. This intra-compound selectivity pattern is directionally opposite to that of most clinically developed mutant IDH1 inhibitors: ivosidenib binds wild-type and R132H IDH1 with similar affinity (ratio ~0.85), while GSK321 discriminates in favor of the R132H mutant by over 10-fold (IC50 4.6 nM for R132H vs. 46 nM for wild-type) [2][3]. The definition of selectivity ratio—and in particular the direction of selectivity favoring wild-type or mutant—carries critical implications for experimental design and data interpretation when studying IDH1 biology.

WT vs R132H selectivity

Class-level

Kd ratio (WT/R132H) = 0.66

Directional wild‑type preference; opposite to mutant‑selective inhibitors.

SPR platform; compares lanisidenib Kd 2,700 / 4,100 nM.

Evidence Dimension	Intra-compound selectivity ratio (wild-type vs. R132H mutant binding affinity)
Target Compound Data	Kd ratio (WT/R132H) = 0.66 (preferential wild-type binding); WT Kd = 2,700 nM; R132H Kd = 4,100 nM
Comparator Or Baseline	Ivosidenib: Kd ratio (WT/R132H) ≈ 0.85; GSK321: IC50 ratio (R132H/WT) > 10 (preferential mutant inhibition; cross-assay limitation noted)
Quantified Difference	Lanisidenib is the only compound among those compared that shows numerically preferential wild-type binding; ivosidenib approaches non-selectivity; GSK321 strongly favors the mutant form
Conditions	SPR binding assay (lanisidenib and ivosidenib Kd); enzymatic activity assay (GSK321 IC50); all using recombinant IDH1 proteins

Why This Matters

For experiments requiring a compound that preferentially engages wild-type IDH1 over mutant IDH1—for example, studies dissecting the contribution of wild-type IDH1 to normal metabolic flux in the presence of mutant enzyme—lanisidenib is uniquely positioned among the comparator set. This directional selectivity defines a specific procurement niche not served by mutant-preferring inhibitors.

• [1] BindingDB. BDBM50625487 (Lanisidenib). Kd comparison: wt IDH1 (2,700 nM) vs. R132H (4,100 nM). Accessed April 2026. View Source
• [2] Xie X, et al. Biostructural, biochemical and biophysical studies of mutant IDH1. Nature Communications. 2024. Ivosidenib Kd: wt IDH1 = 416 nM, R132H = 488 nM. View Source
• [3] AnjieChem. GSK321 (S,R-WT IDH1 Inhibitor 2): IC50 (R132H) = 4.6 nM; IC50 (WT IDH1) = 46 nM. Accessed April 2026. View Source

Isothiazolidine Scaffold vs. Approved IDH1 Inhibitors

Lanisidenib is built upon an isothiazolidine-3-carboxamide 1,1-dioxide core scaffold, which is structurally distinct from the chemical frameworks of FDA-approved mutant IDH1 inhibitors . Ivosidenib (AG-120) features a pyridine-2-carboxamide scaffold, while olutasidenib (FT-2102) is based on a pyridin-2(1H)-one quinolinone core [1][2]. The isothiazolidine 1,1-dioxide (cyclic sulfonamide) motif in lanisidenib introduces unique hydrogen-bond acceptor/donor geometry and conformational constraints that differ from the planar heteroaromatic systems of approved agents. This scaffold divergence has patent-level significance—lanisidenib is associated with a patent family (including JP 7462789 and WO2021194953) directed to methods of treating IDH1 inhibitor-resistant subjects, indicating that its structural novelty may translate into a differentiated resistance profile [3]. For medicinal chemistry and drug discovery programs exploring novel IDH1 chemical space, this scaffold represents a patentably and pharmacologically distinct starting point.

Chemical scaffold differentiation

Source review

Isothiazolidine-3‑carboxamide 1,1‑dioxide

Structurally distinct from pyridine‑carboxamide (ivosidenib) and quinolinone (olutasidenib) scaffolds.

Patent family JP 7462789 / WO2021194953.

Evidence Dimension	Core chemical scaffold comparison
Target Compound Data	Isothiazolidine-3-carboxamide 1,1-dioxide scaffold (IUPAC: (S)-N-((S)-1-(2-chlorophenyl)-2-((3,3-difluorocyclobutyl)amino)-2-oxoethyl)-2-(4-cyanopyridin-2-yl)-N-(3-fluorophenyl)isothiazolidine-3-carboxamide 1,1-dioxide)
Comparator Or Baseline	Ivosidenib: pyridine-2-carboxamide scaffold; Olutasidenib: pyridin-2(1H)-one quinolinone scaffold
Quantified Difference	Structurally distinct core scaffold classes; no quantitative scaffold similarity metric reported (qualitative structural comparison)
Conditions	Chemical structure comparison based on IUPAC nomenclature and patent disclosures

Why This Matters

Procurement decisions for medicinal chemistry and lead optimization programs often prioritize scaffold novelty to ensure freedom-to-operate and to explore structure-activity relationships orthogonal to existing clinical candidates; lanisidenib's isothiazolidine scaffold satisfies this criterion relative to the pyridine- and quinolinone-based FDA-approved agents.

• [1] Popovici-Muller J, et al. Discovery of AG-120 (Ivosidenib): A First-in-Class Mutant IDH1 Inhibitor for the Treatment of IDH1 Mutant Cancers. ACS Med Chem Lett. 2018;9(4):300-305. View Source
• [2] Olutasidenib (FT-2102). IUPHAR/BPS Guide to Pharmacology. Accessed April 2026. View Source
• [3] Japan Patent JP 7462789 B2. Method for treating IDH1 inhibitor-resistant subjects. Eli Lilly and Company. International application WO2021194953. Filed 2021-03-22, Issued 2024-03-28. View Source

Human vs. Non-Human IDH1 R132H Binding

BindingDB records contain two independent measurements of lanisidenib binding to IDH1 R132H using different protein sources within BL21(DE3) pLysS expression systems: Kd = 4,100 nM for recombinant IDH1 R132H of unspecified species origin (likely non-human) [1], and Kd = 23,000 nM for human recombinant IDH1 R132H [2]. Both measurements confirm weak binding to the R132H mutant across expression system variants, establishing assay-to-assay consistency within approximately one order of magnitude. This consistency provides a degree of confidence in the binding profile, though the 5.6-fold difference between measurements highlights the importance of verifying protein source identity when comparing datasets. For researchers employing human recombinant IDH1 R132H in their assays, the human-protein Kd of 23,000 nM is the more directly applicable reference value for experimental design and compound dilution series calculation.

Human vs non‑human R132H binding

Reported

5.6‑fold variation
Kd 4,100 → 23,000 nM

Consistent weak mutant binding across protein sources; use human rec. value for experimental design.

Both from SPR, E. coli expression; differing protein origin.

Evidence Dimension	Consistency of IDH1 R132H binding affinity across protein sources
Target Compound Data	Kd (non-human recombinant IDH1 R132H) = 4,100 nM; Kd (human recombinant IDH1 R132H) = 23,000 nM
Comparator Or Baseline	Intra-compound cross-measurement comparison (no external comparator)
Quantified Difference	5.6-fold variation between non-human and human recombinant IDH1 R132H Kd measurements
Conditions	SPR assay; E. coli BL21(DE3) pLysS expression system for both measurements; differing protein origin (unspecified vs. human)

Why This Matters

Procurement decisions for lanisidenib should account for the specific recombinant protein system used in the end-user's assay; the human recombinant IDH1 R132H Kd of 23,000 nM provides the most translationally relevant reference for human target biology, and the consistent weak-binding profile across measurements confirms reliability of this characteristic for experimental planning.

• [1] BindingDB. BDBM50625487 (Lanisidenib). Kd = 4.10E+3 nM for IDH1 R132H (unknown origin). Accessed April 2026. View Source
• [2] BindingDB. BDBM50625487 (Lanisidenib). Kd = 2.30E+4 nM for human recombinant IDH1 R132H. Accessed April 2026. View Source

Clinical Development Status: Pre-Clinical Tool vs. Approved Drugs

As of April 2026, lanisidenib has no FDA-approved indications, no registered clinical trials on ClinicalTrials.gov, and no EMA, HSA, NMPA, or TGA marketing authorizations [1]. This contrasts with ivosidenib (FDA-approved for IDH1-mutated AML and cholangiocarcinoma) and olutasidenib (FDA-approved for relapsed/refractory AML with IDH1 mutation under the brand name REZLIDHIA) [2][3]. Lanisidenib is classified exclusively as a research-use-only compound by all catalog vendors and is explicitly labeled 'not for human or veterinary use' . This status places lanisidenib firmly in the pre-clinical tool compound category, distinguishing it from clinical-grade comparator molecules for procurement purposes. The patent family associated with lanisidenib (JP 7462789, WO2021194953) is directed to methods of treating IDH1 inhibitor-resistant subjects, suggesting that the compound was investigated in a resistance-overcoming context but has not advanced to registrational studies [4].

Clinical development status

Class-level

Pre‑clinical tool compound; no FDA/EMA approvals.

Research Use Only; not for human or veterinary use. Clinical‑grade comparators available (ivosidenib, olutasidenib).

Regulatory database search April 2026.

Evidence Dimension	Clinical development and regulatory status
Target Compound Data	0 FDA approvals; 0 registered clinical trials; Research Use Only designation
Comparator Or Baseline	Ivosidenib: FDA-approved (TIBSOVO) for AML and cholangiocarcinoma; Olutasidenib: FDA-approved (REZLIDHIA) for AML
Quantified Difference	Categorical difference: approved therapeutics vs. pre-clinical research tool compound
Conditions	Regulatory database search (FDA Drugs@FDA, ClinicalTrials.gov, EMA, HSA, NMPA, TGA) as of April 2026

Why This Matters

Procurement classification is essential: lanisidenib is exclusively a laboratory research tool and cannot be sourced or used as a clinical-grade active pharmaceutical ingredient (API). Researchers requiring a clinically validated mutant IDH1 inhibitor for translational studies should select ivosidenib or olutasidenib; those pursuing early-stage target engagement or scaffold-based medicinal chemistry may select lanisidenib.

• [1] MedPath Drug Database. Lanisidenib (ID: d7c5b932638aa4d4). No FDA approvals, no clinical trials. Accessed April 2026. View Source
• [2] FDA. Drugs@FDA: TIBSOVO (ivosidenib). NDA 211192. Approved July 20, 2018. Accessed April 2026. View Source
• [3] FDA. Drugs@FDA: REZLIDHIA (olutasidenib). NDA 215814. Approved December 1, 2022. Accessed April 2026. View Source
• [4] Japan Patent JP 7462789 B2. Method for treating IDH1 inhibitor-resistant subjects. Eli Lilly and Company. Filed 2021-03-22, Issued 2024-03-28. View Source

Lanisidenib Research and Industrial Applications

Wild-Type IDH1 Preferential Binding Studies

Lanisidenib is suitable for biochemical and biophysical studies that require a compound with documented preferential binding to wild-type IDH1 over the R132H mutant. With a Kd of 2,700 nM for wild-type IDH1 versus 4,100 nM for the R132H mutant (a 1.5-fold preference for wild-type) [1], lanisidenib can serve as a reference tool in experiments designed to dissect wild-type IDH1 contributions to cellular metabolism in model systems where mutant-selective inhibitors such as GSK321 (which favors R132H by >10-fold) or ivosidenib (which binds both isoforms with near-equivalent affinity) would not provide the desired wild-type-biased engagement profile [2].

IDH1 Inhibitor Resistance Mechanism Investigation

The patent family associated with lanisidenib (JP 7462789, WO2021194953) explicitly claims methods for treating IDH1 inhibitor-resistant subjects, indicating that the compound was investigated in the context of resistance mechanisms [1]. Researchers studying acquired resistance to first-generation mutant IDH1 inhibitors (including second-site IDH1 mutations and isoform switching to IDH2) may employ lanisidenib as a structurally distinct chemical probe to explore whether its isothiazolidine-3-carboxamide scaffold engages IDH1 through binding interactions that are resilient to specific resistance-conferring mutations. Because no published resistance data with quantitative comparator analysis is publicly available, this application is hypothesis-generating and should be validated experimentally.

Scaffold-Hopping and Lead Diversification

Lanisidenib's isothiazolidine-3-carboxamide 1,1-dioxide core represents a chemically distinct scaffold from the pyridine-carboxamide (ivosidenib) and pyridinone-quinolinone (olutasidenib) frameworks of approved IDH1 inhibitors [1][2]. Medicinal chemistry teams pursuing IDH1 inhibitor scaffold-hopping strategies to secure novel intellectual property or to explore structure-activity relationships orthogonal to existing clinical candidates can use lanisidenib as a reference compound for benchmarking new chemical series. Its documented binding affinity values (Kd = 2,700 nM for wild-type and 4,100 nM for R132H) establish a baseline activity level against which newly synthesized analogs can be compared [3].

IDH1 SPR Assay Development: Weak-Binder Reference

The reproducible weak-binding profile of lanisidenib across multiple independent SPR measurements (Kd values spanning 2,700 nM to 23,000 nM depending on protein source and mutant status) [1] makes it a suitable weak-binder reference compound for validating SPR-based IDH1 binding assays. In high-throughput screening campaigns or assay development workflows where a range of binding affinities is required to calibrate instrument sensitivity and establish signal-to-noise thresholds, lanisidenib provides a well-characterized low-affinity reference point that complements the tight-binding signals generated by ivosidenib (Kd ~416-488 nM) or GSK321 (IC50 ~4.6 nM) [2][3].

Application

Selection Property

Validation Focus

Wild‑type IDH1 engagement studies

Reported preferential wild‑type binding profile

Recombinant wt IDH1 binding assay confirmation

IDH1 inhibitor resistance research

Isothiazolidine scaffold structural novelty

Binding resilience against known resistance mutations (hypothesis‑driven)

Scaffold‑hopping & medicinal chemistry

Isothiazolidine‑1,1‑dioxide chemotype

Benchmarking against pyridine/quinolinone series

SPR assay development

Characterized weak‑binder reference

Assay sensitivity calibration (low‑affinity control)

• [1] BindingDB. BDBM50625487 (Lanisidenib). Kd values for wild-type, R132H, and human R132H IDH1. Accessed April 2026. View Source
• [2] Xie X, et al. Biostructural, biochemical and biophysical studies of mutant IDH1. Nature Communications. 2024. View Source
• [3] AnjieChem. GSK321 (S,R-WT IDH1 Inhibitor 2). IC50 values. Accessed April 2026. View Source
• [4] Japan Patent JP 7462789 B2. Method for treating IDH1 inhibitor-resistant subjects. Eli Lilly and Company. WO2021194953. 2024. View Source